Cas no 921833-21-8 (5-ethyl-7-4-(2-methoxyphenyl)piperazine-1-carbonyl-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridin-3-one)

5-ethyl-7-4-(2-methoxyphenyl)piperazine-1-carbonyl-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridin-3-one structure
921833-21-8 structure
Product Name:5-ethyl-7-4-(2-methoxyphenyl)piperazine-1-carbonyl-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridin-3-one
CAS No:921833-21-8
MF:C26H27N5O3
MW:457.524285554886
CID:5942906
PubChem ID:18570278
Update Time:2025-09-18

5-ethyl-7-4-(2-methoxyphenyl)piperazine-1-carbonyl-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridin-3-one Chemical and Physical Properties

Names and Identifiers

    • 5-ethyl-7-4-(2-methoxyphenyl)piperazine-1-carbonyl-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridin-3-one
    • AKOS021624116
    • 5-ethyl-7-[4-(2-methoxyphenyl)piperazine-1-carbonyl]-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one
    • 5-ethyl-7-[4-(2-methoxyphenyl)piperazine-1-carbonyl]-2-phenylpyrazolo[4,3-c]pyridin-3-one
    • F2248-0153
    • 921833-21-8
    • 5-ethyl-7-(4-(2-methoxyphenyl)piperazine-1-carbonyl)-2-phenyl-2H-pyrazolo[4,3-c]pyridin-3(5H)-one
    • Inchi: 1S/C26H27N5O3/c1-3-28-17-20(24-21(18-28)26(33)31(27-24)19-9-5-4-6-10-19)25(32)30-15-13-29(14-16-30)22-11-7-8-12-23(22)34-2/h4-12,17-18H,3,13-16H2,1-2H3
    • InChI Key: KICMPOJHHJNWJJ-UHFFFAOYSA-N
    • SMILES: O=C(C1=CN(CC)C=C2C(N(C3C=CC=CC=3)N=C12)=O)N1CCN(C2C=CC=CC=2OC)CC1

Computed Properties

  • Exact Mass: 457.21138974g/mol
  • Monoisotopic Mass: 457.21138974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 5
  • Complexity: 883
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 68.7Ų

5-ethyl-7-4-(2-methoxyphenyl)piperazine-1-carbonyl-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridin-3-one Pricemore >>

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